Cas no 690245-87-5 (N-{4-(2,6-dimethylmorpholine-4-carbonyl)phenylmethyl}-2,3,5,6-tetramethylbenzene-1-sulfonamide)

• Product Name: N-{4-(2,6-dimethylmorpholine-4-carbonyl)phenylmethyl}-2,3,5,6-tetramethylbenzene-1-sulfonamide
• CAS No: 690245-87-5
• MF: C₂₄H₃₂N₂O₄S
• MW: 444.586885452271
• CID: 5419774
• Update Time: 2025-10-28

N-{4-(2,6-dimethylmorpholine-4-carbonyl)phenylmethyl}-2,3,5,6-tetramethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[[4-(2,6-dimethylmorpholine-4-carbonyl)phenyl]methyl]-2,3,5,6-tetramethylbenzenesulfonamide
• N-{4-(2,6-dimethylmorpholine-4-carbonyl)phenylmethyl}-2,3,5,6-tetramethylbenzene-1-sulfonamide

• InChI Key： VXAJHUMQKGRMFV-UHFFFAOYSA-N
• SMILES： C1(S(NCC2=CC=C(C(N3CC(C)OC(C)C3)=O)C=C2)(=O)=O)=C(C)C(C)=CC(C)=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-{4-(2,6-dimethylmorpholine-4-carbonyl)phenylmethyl}-2,3,5,6-tetramethylbenzene-1-sulfonamide

Compound CAS No. 690245-87-5: N-{4-(2,6-Dimethylmorpholine-4-Carbonyl)Phenylmethyl}-2,3,5,6-Tetramethylbenzene-1-Sulfonamide

The compound with CAS No. 690245-87-5, known as N-{4-(2,6-dimethylmorpholine-4-carbonyl)phenylmethyl}-2,3,5,6-tetramethylbenzene-1-sulfonamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a sulfonamide group attached to a tetramethylbenzene ring and a morpholine derivative moiety. The combination of these functional groups makes it a versatile compound with unique properties.

Recent studies have highlighted the importance of sulfonamide derivatives in drug design due to their ability to form strong hydrogen bonds and their stability in biological systems. The sulfonamide group in this compound plays a crucial role in enhancing its pharmacokinetic properties, such as solubility and bioavailability. Additionally, the presence of the morpholine ring introduces rigidity and electronic effects that can modulate the compound's interaction with biological targets.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have explored various synthetic pathways, including nucleophilic aromatic substitution and coupling reactions, to optimize the production of this molecule. The use of advanced catalysts and green chemistry principles has also been reported in recent studies to minimize environmental impact during the synthesis process.

In terms of applications, this compound has shown promise in the field of medicinal chemistry as a potential lead for developing new drugs. Its structure suggests potential activity as an enzyme inhibitor or receptor antagonist, depending on the specific biological target being studied. Preclinical studies have demonstrated its ability to modulate key signaling pathways involved in diseases such as cancer and inflammation.

The structural uniqueness of this compound also makes it an interesting candidate for materials science applications. Its rigid framework and functional groups could be exploited in the development of advanced materials with tailored properties for use in electronics or catalysis.

From an analytical standpoint, the characterization of this compound has been achieved using modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods have provided detailed insights into its molecular structure and purity. Furthermore, computational chemistry tools have been employed to predict its physical and chemical properties, aiding in its optimization for various applications.

In conclusion, the compound with CAS No. 690245-87-5 represents a significant advancement in organic synthesis and materials science. Its unique structure and functional groups make it a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover its full potential, this compound is poised to make meaningful contributions to both academic research and industrial applications.